trans-beta-Nitrostyrene
trans-beta-Nitrostyrene
Beta-nitrostyrene appears as yellow prisms (from ethanol) or yellow crystalline solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
5153-67-3
VCID:
VC20864004
InChI:
InChI=1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
SMILES:
C1=CC=C(C=C1)C=C[N+](=O)[O-]
Molecular Formula:
C8H7NO2
Molecular Weight:
149.15 g/mol
trans-beta-Nitrostyrene
CAS No.: 5153-67-3
Cat. No.: VC20864004
Molecular Formula: C8H7NO2
Molecular Weight: 149.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-nitrostyrene appears as yellow prisms (from ethanol) or yellow crystalline solid. (NTP, 1992) |
|---|---|
| CAS No. | 5153-67-3 |
| Molecular Formula | C8H7NO2 |
| Molecular Weight | 149.15 g/mol |
| IUPAC Name | [(E)-2-nitroethenyl]benzene |
| Standard InChI | InChI=1S/C8H7NO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+ |
| Standard InChI Key | PIAOLBVUVDXHHL-VOTSOKGWSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/[N+](=O)[O-] |
| SMILES | C1=CC=C(C=C1)C=C[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)C=C[N+](=O)[O-] |
| Boiling Point | 482 to 500 °F at 760 mmHg (NTP, 1992) 255 °C /trans-isomer/ |
| Colorform | Yellow prisms (from ethanol or petr ether) /trans-isomer/ Yellow crystalline solid |
| Melting Point | 136 °F (NTP, 1992) 58 °C |
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